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Compound of Interest

Compound Name: 3,3,7-Trimethyloxindole

CAS No.: 19501-89-4

Cat. No.: B100706 Get Quote

The oxindole nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural

products and synthetic molecules with significant biological activities. Its rigid, bicyclic structure

provides a well-defined three-dimensional orientation for appended functional groups, making it

an attractive starting point for drug design. Within this class, substituted oxindoles are

particularly valuable as intermediates in the synthesis of complex pharmaceutical agents. This

guide provides a detailed technical overview of 3,3,7-Trimethyloxindole, a specific derivative

with potential applications in medicinal chemistry and materials science. We will delve into its

fundamental properties, synthesis, characterization, and potential as a building block for novel

molecular entities. The indole ring is a widespread feature in drugs and bioactive natural

compounds, making indoles with diverse substitution patterns highly sought-after targets for

organic chemists[1].

Compound Identification and Physicochemical
Properties
Correctly identifying a chemical compound is the foundational step for any research endeavor.

The Chemical Abstracts Service (CAS) number is a unique identifier that ensures clarity and

avoids ambiguity with other structurally similar molecules.

CAS Number: 19501-89-4[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b100706?utm_src=pdf-interest
https://www.benchchem.com/product/b100706?utm_src=pdf-body
https://www.thieme.de/en/thieme-chemistry/synthesis-of-3-5-7-trisubstituted-indoles-115139.htm
https://exchemistry.com/chem-catalog/product-1721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The physicochemical properties of a compound dictate its behavior in different environments

and are crucial for designing experimental protocols, including reaction conditions, purification

methods, and formulation strategies.

Property Value Source

Molecular Formula C₁₁H₁₃NO [2]

Molecular Weight 175.23 g/mol Inferred from Formula

CAS Number 19501-89-4 [2]

MDL Number MFCD08361735 [2]

Melting Point 150 °C [2]

Boiling Point 285-295 °C [2]

Appearance Solid (typical for oxindoles) Inferred

Synthesis of 3,3,7-Trimethyloxindole: A Mechanistic
Approach
The synthesis of substituted oxindoles can be achieved through various methods. A highly

effective and classic approach for structurally related indole derivatives is the Fischer indole

synthesis. This reaction produces an aromatic heterocyclic indole from a substituted

phenylhydrazine and a ketone under acidic conditions[3]. While a specific protocol for 3,3,7-
Trimethyloxindole is not detailed in the provided results, a validated synthetic route can be

logically constructed based on this well-established methodology.

The proposed synthesis involves the reaction of (2-methylphenyl)hydrazine with

isobutyraldehyde (which will tautomerize to 2-methylprop-1-en-1-ol) or a related ketone,

followed by an acid-catalyzed intramolecular cyclization.

Plausible Synthetic Pathway: The Fischer Indole
Synthesis
The accepted mechanism for the Fischer synthesis involves three key steps:
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Formation of a phenylhydrazone from the reaction of a phenylhydrazine with a ketone or

aldehyde.

Isomerization of the phenylhydrazone to its corresponding enamine tautomer.

An acid-catalyzed[4][4]-sigmatropic rearrangement, followed by the elimination of ammonia

(NH₃) to form the aromatic indole ring[3].
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Caption: Fischer Indole Synthesis Pathway for 3,3,7-Trimethyloxindole.
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Experimental Protocol (Representative)
This protocol is a representative example based on general Fischer indole synthesis

procedures and should be optimized for this specific target.

Materials:

o-Tolylhydrazine hydrochloride

Isobutyraldehyde

Glacial Acetic Acid or Polyphosphoric Acid (PPA)

Sodium Bicarbonate (NaHCO₃) solution

Ethyl Acetate

Anhydrous Magnesium Sulfate (MgSO₄)

Hexanes

Procedure:

Hydrazone Formation: In a round-bottom flask, dissolve o-tolylhydrazine hydrochloride in a

suitable solvent like glacial acetic acid. Add isobutyraldehyde dropwise to the solution while

stirring at room temperature. The choice of an acid catalyst is critical; Brønsted acids like HCl

and H₂SO₄, or Lewis acids such as zinc chloride, are commonly used[3].

Cyclization: Heat the reaction mixture to reflux (typically 80-110 °C, solvent-dependent) for

several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). The

reaction involves the formation of a phenylhydrazone, which then isomerizes to an enamine,

followed by a cyclic rearrangement and elimination of ammonia to yield the indole[3].

Workup and Neutralization: After the reaction is complete (as indicated by TLC), cool the

mixture to room temperature. Carefully pour the mixture into a beaker of ice water and

neutralize it with a saturated sodium bicarbonate solution until the pH is ~7-8.
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Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

ethyl acetate (3x volumes). Combine the organic layers.

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium

sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to

yield pure 3,3,7-Trimethyloxindole.

Analytical Characterization
Confirming the identity and purity of the synthesized compound is paramount. A combination of

spectroscopic and chromatographic techniques is employed for comprehensive

characterization. For complex heterocyclic molecules, techniques like Gas

Chromatography/Mass Spectrometry (GC/MS) and Nuclear Magnetic Resonance (NMR) are

indispensable[5].

Workflow for Analytical Characterization
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Caption: Standard workflow for purification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Provides information on the number of different types of protons and their

neighboring environments. Expected signals would include aromatic protons on the

benzene ring, and distinct singlets for the three methyl groups (two at the C3 position and

one at the C7 position).

¹³C NMR: Shows the number of different types of carbon atoms. Key signals would include

the carbonyl carbon (C=O) of the oxindole ring, quaternary carbons, and carbons of the

methyl groups. Direct spectral analysis by techniques like quantitative NMR is often used

to minimize sample preparation[6].

Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.

For 3,3,7-Trimethyloxindole (C₁₁H₁₃NO), the expected molecular ion peak [M]⁺ would be at

m/z 175.23. Fragmentation patterns can further help confirm the structure.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

A strong absorption band around 1700-1720 cm⁻¹ would be characteristic of the carbonyl

(C=O) group in the five-membered lactam ring of the oxindole.

Applications in Drug Discovery and Research
Heterocyclic compounds are cornerstones of medicinal chemistry due to their structural

diversity and ability to interact with biological targets[7]. The oxindole scaffold, in particular, is a

key structural motif in many approved drugs and clinical candidates[8].

Role as a Core Scaffold: 3,3,7-Trimethyloxindole serves as a versatile building block. The

methyl groups at the 3-position provide steric bulk and prevent enolization, locking the

stereochemistry at that center. The N-H proton and the aromatic ring can be further

functionalized to generate a library of diverse compounds for screening.

Anticancer Research: Many heterocyclic compounds, including indole derivatives, are

studied as potential antitumor agents[7][9]. The oxindole core can be modified to target

various pathways involved in cancer progression. For instance, related heterocyclic

structures like 1,2,3-triazoles have been extensively investigated for their antiproliferative

properties[9][10]. The principles of using a core scaffold for modification are similar.

Enzyme Inhibition: The rigid structure of the oxindole can be used to design specific

inhibitors for enzymes like kinases, proteases, or phosphatases. The substituents on the ring
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can be tailored to fit into the active site of a target enzyme.

CNS-Active Agents: The indole nucleus is a key component of several neurotransmitters

(e.g., serotonin). As such, indole derivatives are often explored for their potential activity in

the central nervous system.

Safety, Handling, and Storage
Proper handling of all chemical reagents is essential for laboratory safety. While a specific

safety data sheet (SDS) for 3,3,7-Trimethyloxindole is not provided in the search results,

general precautions for related aromatic amines and heterocyclic compounds should be

followed.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves (e.g., nitrile) when handling the compound[11][12].

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin and eyes[11]. Wash hands thoroughly

after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[13]. Keep

away from incompatible materials such as strong oxidizing agents[13].

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations. Do not let the product enter drains[12].

Conclusion
3,3,7-Trimethyloxindole, identified by CAS number 19501-89-4, is a valuable heterocyclic

compound with significant potential as a building block in drug discovery and materials science.

Its synthesis can be reliably achieved through established methods like the Fischer indole

synthesis. Comprehensive analytical characterization using NMR, MS, and IR spectroscopy is

crucial to ensure its structural integrity and purity. By leveraging the rigid oxindole core,

researchers can design and synthesize novel molecules with tailored biological activities,

contributing to the development of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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